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Compound of Interest

Compound Name: Sparfosic acid

Cat. No.: B1681977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sparfosic acid, also known as N-(Phosphonacetyl)-L-aspartic acid (PALA), is a potent inhibitor

of the enzyme aspartate transcarbamoyl transferase (ATCase).[1] ATCase catalyzes the

second committed step in the de novo pyrimidine biosynthesis pathway, a critical process for

DNA and RNA synthesis.[1] By inhibiting this pathway, Sparfosic acid disrupts the production

of pyrimidine nucleotides, leading to cell cycle arrest in the S phase and subsequent apoptosis,

particularly in rapidly proliferating cancer cells.[1] This mechanism of action has positioned

Sparfosic acid as a subject of interest in oncology research, often investigated in combination

with other chemotherapeutic agents like 5-fluorouracil.[1]

These application notes provide detailed protocols for the preparation and formulation of

Sparfosic acid for in vivo studies, along with essential quality control parameters and

considerations for animal model selection.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Sparfosic acid is fundamental

for its effective formulation and delivery.
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Property Value Reference

Molecular Formula C6H10NO8P [2][3][4]

Molecular Weight 255.12 g/mol [3]

Appearance Solid [2][3]

Solubility

Water: > 950 mg/mLDMSO:

180 mg/mL (requires

sonication)

[1][3]

Stability

The bulk material is stable but

hygroscopic and should be

protected from moisture.

Aqueous solutions (1 mg/mL)

are stable for at least 2 weeks

at room temperature.

[3]

Storage

Solid: -20°C for long-term

storage (months to years),

protected from light. 0-4°C for

short-term storage (days to

weeks).Stock Solution: -20°C

or -80°C.

[4]

Mechanism of Action: Inhibition of Pyrimidine
Biosynthesis
Sparfosic acid exerts its cytotoxic effects by targeting the de novo pyrimidine biosynthesis

pathway. This pathway is essential for the synthesis of uridine monophosphate (UMP), a

precursor for all other pyrimidine nucleotides.
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Start

Dissolve Sparfosic Acid
in DMSO (Stock Solution)

Add PEG300

Vortex until clear

Add Stock Solution to PEG300

Vortex until homogenous

Add Tween-80

Vortex to mix

Slowly add Saline
while vortexing

Vortex to final solution

Visually Inspect
for Clarity

End
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Start

Dissolve Sparfosic Acid
in DMSO (Stock Solution)

Prepare 20% SBE-β-CD
in Saline

Add Stock Solution to
SBE-β-CD solution

Add SBE-β-CD solution
to vial

Vortex until clear

Visually Inspect
for Clarity

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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